N-[2-(5-methylfuran-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide

• IUPAC Name: N-[2-(5-methylfuran-2-yl)-2-pyrrolidin-1-ylethyl]-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C18H23N3O2S/c1-13-7-8-16(23-13)15(21-10-3-4-11-21)12-20-17(22)14-6-5-9-19-18(14)24-2/h5-9,15H,3-4,10-12H2,1-2H3,(H,20,22)
• InChI Key: QFCZRXQEXHYCJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(CNC(=O)C2=C(N=CC=C2)SC)N3CCCC3
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol

Description

The compound contains several functional groups including a pyridine ring, a furan ring, a pyrrolidine ring, a carboxamide group, and a methylsulfanyl group. The presence of these functional groups suggests that the compound could exhibit a variety of chemical and biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials and the specific reactions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (pyridine and furan) could contribute to the stability of the molecule. The pyrrolidine ring, being a secondary amine, could participate in hydrogen bonding.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions, depending on the conditions. The pyridine ring could undergo electrophilic substitution reactions, while the carboxamide group could participate in hydrolysis reactions. The pyrrolidine ring could undergo reactions typical of secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of polar functional groups could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the biological activity of the compound. For example, if the compound exhibits antiviral activity, it might interact with a viral protein to inhibit its function.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific properties. For example, if the compound is biologically active, it could have toxic effects at high concentrations.

Future Directions

Future research could focus on exploring the potential applications of the compound, such as its use as a pharmaceutical drug or a chemical reagent. Additionally, studies could be conducted to optimize the synthesis of the compound and to better understand its mechanism of action.